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Compound of Interest

Compound Name: 6-Hydroxy chlorzoxazone-d2

Cat. No.: B585203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies

typically presented in a Certificate of Analysis (CoA) for 6-Hydroxychlorzoxazone-d2. This

deuterated stable isotope-labeled compound serves as a critical internal standard for the

accurate quantification of 6-Hydroxychlorzoxazone in various biological matrices.[1][2] 6-

Hydroxychlorzoxazone is the primary metabolite of the muscle relaxant Chlorzoxazone and its

formation is catalyzed by the cytochrome P450 2E1 (CYP2E1) enzyme.[3][4][5] Consequently,

6-Hydroxychlorzoxazone-d2 is an indispensable tool in pharmacokinetic studies, therapeutic

drug monitoring, and metabolic research.[1]

Compound Identification and Chemical Properties
6-Hydroxychlorzoxazone-d2 is a deuterium-labeled analog of 6-Hydroxychlorzoxazone.[1] The

introduction of deuterium atoms provides a distinct mass difference, enabling its use as an

internal standard in mass spectrometry-based assays.[2]
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Identifier Value

IUPAC Name
5-chloro-4,7-dideuterio-6-hydroxy-3H-1,3-

benzoxazol-2-one[6][7]

Synonyms
5-Chloro-6-hydroxy-2(3H)-benz-d2-oxazolone,

6-Hydroxychlorzoxazone-d2[1][6][7]

CAS Number 1432065-00-3[6][7]

Molecular Formula C₇H₂D₂ClNO₃[6]

Molecular Weight 187.58 g/mol [2][6]

Unlabeled CAS Number 1750-45-4[6]

Analytical Data
The following tables summarize the kind of quantitative data provided in a typical Certificate of

Analysis for 6-Hydroxychlorzoxazone-d2.

Table 2.1: Purity and Composition
Parameter Specification Method

Purity >95%[8]
High-Performance Liquid

Chromatography (HPLC)

Isotopic Enrichment ≥98% Deuterium Mass Spectrometry (MS)

Chemical Identity Conforms to structure

Nuclear Magnetic Resonance

(NMR), Mass Spectrometry

(MS)

Table 2.2: Physical Characteristics
Parameter Value

Appearance Solid

Solubility Soluble in DMSO and Methanol[5]

Storage Temperature +4°C[8]
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Experimental Protocols
Detailed methodologies are crucial for the replication and validation of analytical results. The

following sections describe the typical experimental protocols used to certify a batch of 6-

Hydroxychlorzoxazone-d2.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is employed to determine the chemical purity of the compound by separating it from any

potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column is commonly used for the separation of

Chlorzoxazone and its metabolites.[9]

Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 0.05 M phosphate

buffer at pH 7) is often used.[10]

Detection: UV detection at a wavelength of 283 nm or 287 nm.[9][11]

Procedure: A solution of 6-Hydroxychlorzoxazone-d2 is prepared in a suitable solvent and

injected into the HPLC system. The peak area of the main compound is compared to the

total peak area of all components to calculate the purity.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment
Mass spectrometry is used to confirm the molecular weight and determine the isotopic

enrichment of the deuterated compound.

Instrumentation: A high-resolution mass spectrometer, often coupled with a liquid

chromatography system (LC-MS).

Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode can be

utilized.[11][12]
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Analysis: The mass spectrum will show a prominent peak corresponding to the molecular ion

of 6-Hydroxychlorzoxazone-d2. The mass-to-charge ratio (m/z) is compared to the

theoretical value. The isotopic distribution is analyzed to confirm the presence and extent of

deuterium labeling.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy provides detailed information about the molecular structure, confirming the

identity and the position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent in which the compound is soluble, such as DMSO-d₆.

Analysis: ¹H NMR and ¹³C NMR spectra are acquired. In the ¹H NMR spectrum, the absence

of signals at the positions of deuteration confirms successful labeling. The remaining proton

signals and the ¹³C NMR spectrum should be consistent with the structure of 6-

Hydroxychlorzoxazone.

Visualized Workflows and Pathways
The following diagrams illustrate the key processes related to 6-Hydroxychlorzoxazone-d2.
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Caption: Analytical workflow for the certification of 6-Hydroxychlorzoxazone-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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